Cas no 82700-51-4 (Propanedial, [[4-(dimethylamino)phenyl]methylene]-)

• Product Name: Propanedial, [[4-(dimethylamino)phenyl]methylene]-
• CAS No: 82700-51-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 686944
• PubChem ID: 12909872
• Update Time: 2025-04-19

Propanedial, [[4-(dimethylamino)phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedial, [[4-(dimethylamino)phenyl]methylene]-
• 2-[[4-(dimethylamino)phenyl]methylidene]propanedial
• 82700-51-4
• {[4-(Dimethylamino)phenyl]methylidene}propanedial
• DTXSID70512726

• Inchi： 1S/C12H13NO2/c1-13(2)12-5-3-10(4-6-12)7-11(8-14)9-15/h3-9H,1-2H3
• InChI Key： JYFUUOGYXHZHBO-UHFFFAOYSA-N
• SMILES： O=C/C(/C=O)=C\C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4Ų